Cas no 2680573-03-7 (ethyl 2-amino-2-2-(trifluoromethyl)cyclopropylacetate)

• Product Name: ethyl 2-amino-2-2-(trifluoromethyl)cyclopropylacetate
• CAS No: 2680573-03-7
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• CID: 5652503
• PubChem ID: 165918243
• Update Time: 2025-05-23

ethyl 2-amino-2-2-(trifluoromethyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-[2-(trifluoromethyl)cyclopropyl]acetate
• 2680573-03-7
• EN300-28272915
• ethyl 2-amino-2-2-(trifluoromethyl)cyclopropylacetate

• Inchi： 1S/C8H12F3NO2/c1-2-14-7(13)6(12)4-3-5(4)8(9,10)11/h4-6H,2-3,12H2,1H3
• InChI Key： KMCNGVZOSPYHJT-UHFFFAOYSA-N
• SMILES： FC(C1CC1C(C(=O)OCC)N)(F)F

Computed Properties

• Exact Mass: 211.08201311g/mol
• Monoisotopic Mass: 211.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-amino-2-2-(trifluoromethyl)cyclopropylacetate

Ethyl 2-Amino-2-(Trifluoromethyl)cyclopropylacetate: A Comprehensive Overview

Ethyl 2-amino-2-(trifluoromethyl)cyclopropylacetate, identified by the CAS number 2680573-03-7, is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its distinctive structural features and promising properties. In recent years, advancements in synthetic methodologies and computational chemistry have enhanced our understanding of its behavior and potential uses.

The molecular structure of ethyl 2-amino-2-(trifluoromethyl)cyclopropylacetate is characterized by a cyclopropane ring substituted with an amino group and a trifluoromethyl group. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. The trifluoromethyl group, being electron-withdrawing, adds to the compound's electronic complexity. These structural elements make it a valuable substrate for exploring reactivity in organic synthesis.

Recent studies have highlighted the role of ethyl 2-amino-2-(trifluoromethyl)cyclopropylacetate in drug discovery. Its unique electronic properties and stereochemistry make it a potential candidate for designing bioactive molecules. Researchers have explored its ability to act as a building block in the synthesis of complex heterocycles, which are crucial components of many pharmaceutical agents.

Moreover, the compound has been investigated for its catalytic applications. The presence of the trifluoromethyl group imparts fluorophilic characteristics, which can be advantageous in certain catalytic cycles. Recent findings suggest that it may serve as a precursor for fluorinated materials with tailored functionalities.

In terms of synthesis, ethyl 2-amino-2-(trifluoromethyl)cyclopropylacetate can be prepared through various routes, including cyclopropanation reactions and organometallic methods. The choice of synthetic pathway depends on the desired regioselectivity and scalability. Recent advancements in transition metal-catalyzed processes have improved the efficiency and selectivity of these reactions.

Computational studies have provided deeper insights into the electronic structure and reactivity of ethyl 2-amino-2-(trifluoromethyl)cyclopropylacetate. Quantum mechanical calculations reveal that the cyclopropane ring's strain significantly influences the molecule's interaction with other species during chemical transformations.

Looking ahead, ethyl 2-amino-2-(trifluoromethyl)cyclopropylacetate holds promise for further exploration in areas such as asymmetric synthesis and materials science. Its ability to participate in diverse chemical transformations makes it a versatile tool for chemists seeking innovative solutions.